Cas no 2138528-38-6 (1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol)

• Product Name: 1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol
• CAS No: 2138528-38-6
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 6051997
• PubChem ID: 165747006
• Update Time: 2025-06-08

1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138528-38-6
• 1-[(cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol
• EN300-1156000
• 1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol

• Inchi： 1S/C14H22O/c1-2-12-7-9-14(15,10-8-12)11-13-5-3-4-6-13/h3-4,7,9,12-13,15H,2,5-6,8,10-11H2,1H3
• InChI Key： KKEADSQWFUPKOK-UHFFFAOYSA-N
• SMILES： OC1(C=CC(CC)CC1)CC1CC=CC1

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol

Comprehensive Overview of 1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol (CAS No. 2138528-38-6)

The compound 1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol (CAS No. 2138528-38-6) is a structurally unique organic molecule that has garnered significant interest in the fields of synthetic chemistry, fragrance development, and pharmaceutical research. Its complex bicyclic framework, featuring a cyclopentenyl and ethylcyclohexenol moiety, offers versatile reactivity and potential applications. This article delves into its molecular properties, synthesis pathways, and emerging uses, while addressing trending topics such as sustainable synthesis, bioactive derivatives, and green chemistry.

From a structural perspective, 1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol combines a cyclopentene ring with a substituted cyclohexenol unit, creating a hybrid scaffold with both lipophilic and polar characteristics. This duality makes it a promising candidate for fragrance formulations, where balanced volatility and odor intensity are critical. Recent studies highlight its potential as a precursor for terpene-like compounds, aligning with the growing demand for natural-inspired aroma chemicals in perfumery.

The synthesis of CAS No. 2138528-38-6 typically involves Grignard reactions or allylic substitutions, followed by selective oxidation or reduction steps. Researchers are increasingly exploring catalytic asymmetric methods to produce enantiomerically pure forms, addressing the pharmaceutical industry's need for chiral intermediates. Notably, its ethylcyclohexenol segment shares similarities with bioactive terpenoids, sparking investigations into its anti-inflammatory or antimicrobial properties—a hot topic in drug discovery forums.

In the context of sustainability, 1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol has been evaluated for biocatalytic production using engineered enzymes. This approach reduces reliance on traditional petrochemical feedstocks, resonating with the circular economy movement. Analytical techniques like GC-MS and NMR are essential for characterizing its purity, a frequent query among analytical chemists optimizing quality control protocols.

Beyond industrial applications, this compound's structure-activity relationships (SAR) are under scrutiny for flavor enhancement and material science applications. Its olefinic bonds offer sites for polymerization or functionalization, relevant to smart materials research. As AI-driven molecular design gains traction, 2138528-38-6 serves as a case study for computational modeling of steric effects and reactivity.

In summary, 1-[(Cyclopent-3-en-1-yl)methyl]-4-ethylcyclohex-2-en-1-ol exemplifies the intersection of traditional organic synthesis and modern green chemistry trends. Its multifaceted utility—from fragrance design to pharmaceutical intermediates—ensures its relevance in evolving scientific discourse. Future research may focus on scalable production and novel derivatives, answering frequent search queries about its commercial availability and patent landscape.